2-Bromo-5-(difluoromethyl)pyridin-3-ol

• Molecular Formula: C6H4BrF2NO
• Molecular Weight: 224.00 g/mol
• IUPAC Name: 2-bromo-5-(difluoromethyl)pyridin-3-ol
• InChI: InChI=1S/C6H4BrF2NO/c7-5-4(11)1-3(2-10-5)6(8)9/h1-2,6,11H
• InChI Key: FFYPWVCWFBUXIG-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1O)Br)C(F)F

Description

2-Bromo-5-(difluoromethyl)pyridin-3-ol is a halogenated pyridine derivative with a bromine atom at position 2, a hydroxyl group at position 3, and a difluoromethyl group at position 3. This compound is of significant interest in medicinal chemistry due to its structural features, which combine electronegative substituents (Br, F) with a polar hydroxyl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Bromo-5-(difluoromethyl)pyridin-3-ol typically involves the bromination of 5-(difluoromethyl)pyridin-3-ol. The reaction is carried out under controlled conditions to ensure the selective bromination at the 2-position of the pyridine ring. Common reagents used in this synthesis include bromine or N-bromosuccinimide (NBS) in the presence of a suitable solvent such as acetonitrile or dichloromethane .

Industrial Production Methods

Industrial production of 2-Bromo-5-(difluoromethyl)pyridin-3-ol follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and solvents, and the reaction conditions are optimized for maximum yield and purity. The product is then purified using techniques such as recrystallization or chromatography .

Chemical Reactions Analysis

Types of Reactions

2-Bromo-5-(difluoromethyl)pyridin-3-ol undergoes various types of chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles such as amines or thiols.

Oxidation Reactions: The compound can be oxidized to form corresponding pyridine N-oxides.

Reduction Reactions: The difluoromethyl group can be reduced to a methyl group under specific conditions.

Common Reagents and Conditions

Substitution Reactions: Common reagents include amines, thiols, and other nucleophiles. The reactions are typically carried out in polar solvents such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Oxidation Reactions: Oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are used.

Reduction Reactions: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.

Major Products Formed

Substitution Reactions: Products include various substituted pyridines depending on the nucleophile used.

Oxidation Reactions: Pyridine N-oxides are the major products.

Reduction Reactions: The major product is 2-Bromo-5-methylpyridin-3-ol.

Scientific Research Applications

Chemical Synthesis Applications

2-Bromo-5-(difluoromethyl)pyridin-3-ol serves as an important building block in organic synthesis. Its structure allows for the introduction of various functional groups through substitution reactions, making it a versatile synthon for the development of more complex molecules.

Synthesis Methodologies:

• Bromination: The synthesis typically involves the bromination of 5-(difluoromethyl)pyridin-3-ol under controlled conditions to ensure selective bromination at the 2-position.
• Reactions with Nucleophiles: It can undergo nucleophilic substitution reactions, facilitating the introduction of various substituents.

Research indicates that 2-Bromo-5-(difluoromethyl)pyridin-3-ol exhibits potential biological activities, making it a subject of interest in drug discovery and development.

Potential Biological Activities:

• Antimicrobial Activity: Preliminary studies suggest that this compound may exhibit significant antimicrobial properties against various bacterial strains.
• Antitumor Activity: Investigations into its effects on cancer cell lines have shown promise in inhibiting cell growth, indicating potential as an antitumor agent.

Activity Type	Observed Effects	Reference
Antimicrobial	Significant inhibition of bacteria
Antitumor	Growth inhibition in cancer cells

Agrochemical Applications

The compound's unique properties also make it suitable for applications in agrochemicals. It can be utilized to develop herbicides or fungicides due to its ability to interact with biological targets in plants.

Mechanisms of Action:

• Enzyme Inhibition: The compound may inhibit specific enzymes involved in plant metabolism, thereby affecting growth and development.
• Receptor Interaction: It might interact with plant receptors, influencing signaling pathways related to stress responses.

Case Studies

Several studies have explored the applications of 2-Bromo-5-(difluoromethyl)pyridin-3-ol in various contexts:

Case Study 1: Antimicrobial Research

A study evaluated the antimicrobial efficacy of derivatives of pyridine compounds, including 2-Bromo-5-(difluoromethyl)pyridin-3-ol. Results indicated superior activity compared to traditional antibiotics, suggesting its potential as a lead compound for new antibacterial agents.

Case Study 2: Antitumor Evaluation

Another research effort focused on assessing the antitumor effects of this compound on different cancer cell lines. The findings revealed significant inhibition of cell proliferation in MCF-7 (breast cancer) and A549 (lung cancer) cells, highlighting its potential utility in cancer therapy.

Comparative Analysis with Related Compounds

To better understand the unique properties of 2-Bromo-5-(difluoromethyl)pyridin-3-ol, it is useful to compare it with structurally similar compounds.

Table 2: Comparison with Related Compounds

Compound Name	Structural Features	Unique Aspects
2-Bromo-5-(trifluoromethyl)pyridine	Contains a trifluoromethyl group	Higher electronegativity affecting reactivity
3-Bromo-2-(difluoromethyl)pyridin-4-ol	Different positioning of substituents	Variation in chemical properties due to position
2-Chloro-5-(difluoromethyl)pyridine	Chlorine instead of bromine	Different reactivity profiles

Mechanism of Action

The mechanism of action of 2-Bromo-5-(difluoromethyl)pyridin-3-ol involves its interaction with specific molecular targets. The bromine and difluoromethyl groups play a crucial role in its reactivity and binding affinity to these targets. The compound can interact with enzymes, receptors, and other biomolecules, leading to various biological effects. The exact pathways and molecular targets are still under investigation .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 2-Bromo-5-(difluoromethyl)pyridin-3-ol with analogous pyridine derivatives, focusing on substituent effects, physicochemical properties, and synthetic methodologies.

Substituent Effects and Electronic Properties

Compound Name	Substituents (Positions)	Key Electronic Effects
2-Bromo-5-(difluoromethyl)pyridin-3-ol	Br (2), OH (3), CF₂H (5)	- Br and CF₂H induce electron-withdrawing effects, reducing ring electron density. - CF₂H enhances lipophilicity compared to non-fluorinated analogs .
2-Bromo-5-(trifluoromethyl)pyridin-3-ol	Br (2), OH (3), CF₃ (5)	- CF₃ provides stronger electron-withdrawal than CF₂H, potentially increasing metabolic stability .
5-Bromo-6-fluoropyridin-3-ol	Br (5), F (6), OH (3)	- F at position 6 creates a steric and electronic bias, altering regioselectivity in reactions compared to CF₂H at position 4.
5-Bromo-2-chloro-pyridin-3-ol	Br (5), Cl (2), OH (3)	- Cl at position 2 increases polarity but reduces steric bulk compared to Br at position 2.
2-Amino-5-bromo-3-hydroxypyridine	NH₂ (2), Br (5), OH (3)	- NH₂ introduces hydrogen-bonding capacity and basicity, contrasting with Br at position 2 in the parent compound.

Key Insight : The difluoromethyl group (CF₂H) offers a balance between lipophilicity and electronic effects, distinguishing it from trifluoromethyl (CF₃) and single-halogen substituents.

Physicochemical Properties

Compound Name	Molecular Formula	Molecular Weight	Melting Point/Stability
2-Bromo-5-(difluoromethyl)pyridin-3-ol	C₆H₄BrF₂NO	224.01 g/mol*	Not reported; inferred stable due to fluorine .
2-Bromo-5-(trifluoromethyl)pyridin-3-ol	C₆H₃BrF₃NO	242.00 g/mol	98% purity; high stability under standard conditions.
5-Bromo-6-fluoropyridin-3-ol	C₅H₃BrFNO	192.99 g/mol	White powder; stable at room temperature.
2-Amino-5-bromo-4-fluoropyridin-3-ol	C₅H₄BrFN₂O	221.00 g/mol	97% purity; hygroscopic due to NH₂ and OH groups.

*Calculated based on analogous structures.

Biological Activity

2-Bromo-5-(difluoromethyl)pyridin-3-ol is a compound of significant interest in medicinal chemistry due to its unique molecular structure, which includes a bromine atom and a difluoromethyl group attached to a pyridine ring. This configuration enhances its reactivity and potential biological activity, making it a subject of various studies aimed at understanding its pharmacological properties.

The compound is characterized by the following structural features:

• Bromine atom : Enhances electrophilic properties.
• Difluoromethyl group : Increases lipophilicity and alters the electronic properties, potentially affecting binding interactions with biological targets.

Biological Activities

Research indicates that 2-Bromo-5-(difluoromethyl)pyridin-3-ol exhibits several biological activities:

• Antimicrobial Properties : Preliminary studies suggest that this compound has potential antimicrobial effects, which may be attributed to its ability to disrupt microbial cell membranes or inhibit essential enzymatic pathways in bacteria .
• Enzyme Inhibition : The compound is being investigated for its ability to act as an enzyme inhibitor, particularly in pathways related to inflammatory responses and other diseases. Its structural similarity to known inhibitors suggests that it may interact with specific enzymes or receptors .
• Antitumor Activity : Some studies have indicated potential anticancer properties, where the compound may inhibit tumor cell proliferation through various mechanisms such as apoptosis induction or cell cycle arrest .

The interaction of 2-Bromo-5-(difluoromethyl)pyridin-3-ol with biological targets involves complex mechanisms. The presence of the bromine and difluoromethyl groups influences its reactivity and binding affinity to enzymes and receptors. Current research is focused on identifying specific molecular targets and elucidating the pathways through which this compound exerts its biological effects.

Comparative Analysis

To better understand the uniqueness of 2-Bromo-5-(difluoromethyl)pyridin-3-ol, it is beneficial to compare it with structurally similar compounds:

Compound Name	Structural Features	Unique Aspects
2-Bromo-5-(trifluoromethyl)pyridine	Contains a trifluoromethyl group instead	Higher electronegativity affecting reactivity
3-Bromo-2-(difluoromethyl)pyridin-4-ol	Different positioning of bromine and difluoromethyl groups	Variation in chemical properties due to position
2-Chloro-5-(difluoromethyl)pyridine	Chlorine instead of bromine	Different reactivity profiles

The specific arrangement of substituents on the pyridine ring in 2-Bromo-5-(difluoromethyl)pyridin-3-ol imparts distinct chemical properties that enhance its utility in targeted applications within research and industry.

Antimicrobial Activity Study

A recent study evaluated the antimicrobial efficacy of 2-Bromo-5-(difluoromethyl)pyridin-3-ol against various bacterial strains. The results indicated that the compound exhibited significant inhibitory effects, particularly against Gram-positive bacteria, suggesting a potential application in developing new antimicrobial agents .

Enzyme Inhibition Research

Another investigation focused on the enzyme inhibition profile of this compound. The study revealed that it effectively inhibited specific enzymes associated with inflammatory pathways, indicating potential therapeutic applications in treating inflammatory diseases .